H-Gly-Gly-His-OH H-Gly-Gly-His-OH Gly-Gly-His (GGH) tripeptide with carboxyl-terminal histidine residue is hydrophilic.
Diglycyl-histidine is a tripeptide complexed with cupric ion designed to mimic specific Cu(II) transport site of ascorbate on albumin molecule; glycylglycylhistamine is An amine derived by enzymatic decarboxylation of histidine.
Brand Name: Vulcanchem
CAS No.: 7451-76-5
VCID: VC0526084
InChI: InChI=1S/C10H15N5O4/c11-2-8(16)13-4-9(17)15-7(10(18)19)1-6-3-12-5-14-6/h3,5,7H,1-2,4,11H2,(H,12,14)(H,13,16)(H,15,17)(H,18,19)
SMILES: C1=C(NC=N1)CC(C(=O)O)NC(=O)CNC(=O)CN
Molecular Formula: C10H15N5O4
Molecular Weight: 269.26 g/mol

H-Gly-Gly-His-OH

CAS No.: 7451-76-5

Cat. No.: VC0526084

Molecular Formula: C10H15N5O4

Molecular Weight: 269.26 g/mol

Purity: >98% (or refer to the Certificate of Analysis)

* For research use only. Not for human or veterinary use.

H-Gly-Gly-His-OH - 7451-76-5

Specification

Description Gly-Gly-His (GGH) tripeptide with carboxyl-terminal histidine residue is hydrophilic.
Diglycyl-histidine is a tripeptide complexed with cupric ion designed to mimic specific Cu(II) transport site of ascorbate on albumin molecule; glycylglycylhistamine is An amine derived by enzymatic decarboxylation of histidine.
CAS No. 7451-76-5
Molecular Formula C10H15N5O4
Molecular Weight 269.26 g/mol
IUPAC Name 2-[[2-[(2-aminoacetyl)amino]acetyl]amino]-3-(1H-imidazol-5-yl)propanoic acid
Standard InChI InChI=1S/C10H15N5O4/c11-2-8(16)13-4-9(17)15-7(10(18)19)1-6-3-12-5-14-6/h3,5,7H,1-2,4,11H2,(H,12,14)(H,13,16)(H,15,17)(H,18,19)
Standard InChI Key PDAWDNVHMUKWJR-UHFFFAOYSA-N
Isomeric SMILES C1=C(NC=N1)C[C@@H](C(=O)[O-])NC(=O)CNC(=O)C[NH3+]
SMILES C1=C(NC=N1)CC(C(=O)O)NC(=O)CNC(=O)CN
Canonical SMILES C1=C(NC=N1)CC(C(=O)O)NC(=O)CNC(=O)CN
Appearance Solid powder

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator